5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 5-[(3-hydroxypropylamino)methyl]-2-methoxyphenol
• InChI: InChI=1S/C11H17NO3/c1-15-11-4-3-9(7-10(11)14)8-12-5-2-6-13/h3-4,7,12-14H,2,5-6,8H2,1H3
• InChI Key: PBBGDXSWRNVSLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNCCCO)O

Description

5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol is a phenolic derivative characterized by a methoxyphenol backbone substituted with a [(3-hydroxypropyl)amino]methyl group at the 5-position. These compounds are frequently isolated from natural sources or synthesized for pharmacological and agrochemical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol typically involves the reaction of 2-methoxyphenol with 3-chloropropanol in the presence of a base to form the intermediate 3-(2-methoxyphenoxy)propanol. This intermediate is then reacted with formaldehyde and an amine, such as 3-hydroxypropylamine, under basic conditions to yield the final product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis procedures, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol can undergo various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones.

Reduction: The amino group can be reduced to form secondary or tertiary amines.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles such as thiols, amines, or alkoxides can be used under basic conditions.

Major Products Formed

Oxidation: Quinones and related compounds.

Reduction: Secondary or tertiary amines.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol is a chemical compound with a unique structure featuring a methoxy group, a hydroxyl group, and an aminomethyl group attached to a phenolic ring. It has a molecular formula of $C_{11}H_{17}NO_3$ and a molecular weight of approximately 225.27 g/mol. This compound has garnered interest for its diverse applications across various fields, particularly in chemistry and medicinal chemistry.

Applications

5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol has diverse applications across various fields:

• Chemical Building Block It serves as a building block in chemical synthesis.
• Medicinal Chemistry The compound is a valuable target for research in medicinal chemistry and related fields.
• Potential Biological Activities Research indicates that 5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol exhibits significant biological activities, including potential antimicrobial and anti-inflammatory properties. The mechanism of action may involve interactions with specific enzymes or receptors, influencing cellular signaling pathways related to inflammation and cell proliferation.

Interactions With Molecular Targets

Studies on the interactions of 5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol have focused on its ability to bind to various molecular targets. This compound may form hydrogen bonds with proteins or enzymes, influencing their activity and potentially modifying cellular pathways involved in disease processes. Further research is ongoing to elucidate these interactions in greater detail.

Similar Compounds

Several compounds share structural features or functional groups with 5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol:

Compound Name	Structural Features	Unique Aspects
2-Amino-2-methylpropan-1-ol	Aminomethyl and hydroxy groups	Lacks the methoxy group
5-Hydroxy-2-aminomethyl-1H-indole-3-carboxylic acid	Hydroxy and aminomethyl groups	Different core structure (indole vs phenol)
N-tert-butyl-2-(4-{[(3-hydroxypropyl)amino]methyl}-2-methoxyphenoxy)acetamide	Methoxy and hydroxy groups	Contains tert-butyl group, altering solubility and reactivity

Mechanism of Action

The mechanism of action of 5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol involves its interaction with various molecular targets. The phenolic hydroxyl group can participate in hydrogen bonding and redox reactions, while the amino group can form ionic or covalent bonds with biological molecules. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Structural and Molecular Properties

The following table summarizes key structural and molecular differences between 5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol and its analogs:

Compound Name	Molecular Formula	Average Mass	Monoisotopic Mass	ChemSpider ID	Key Structural Features
5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol (hypothetical)	C11H17NO3	211.26	211.121	N/A	Methoxyphenol core with [(3-hydroxypropyl)amino]methyl substituent at C4.
5-(3-Hydroxypropyl)-2-methoxyphenol	C10H14O3	182.219	182.094	25418747	Methoxyphenol core with 3-hydroxypropyl substituent at C5.
4-[5-(3-Hydroxypropyl)-1-benzofuran-2-yl]-2-methoxyphenol	C18H18O4	298.338	298.121	74852923	Benzofuran ring fused to methoxyphenol, with 3-hydroxypropyl at C5 of benzofuran.
4-(5-(3-Hydroxypropyl)-7-methoxybenzofuran-2-yl)-2-methoxyphenol	C19H20O5	328.364	328.131	5141897	Benzofuran ring with methoxy at C7 and 3-hydroxypropyl at C5; methoxyphenol at C2.
4-(3-(tert-Butoxy)-2-hydroxypropyl)-2-methoxyphenol	C14H22O4	254.32	254.152	N/A	Methoxyphenol core with tert-butoxy-substituted hydroxypropyl chain at C3.

Key Observations:

• Backbone Variations: While the target compound has a simple methoxyphenol backbone, analogs like those in incorporate benzofuran rings, increasing molecular complexity and mass.
• Substituent Diversity: The hydroxypropyl group varies in attachment (e.g., direct substitution in vs. amino-linked in the target compound) or modification (e.g., tert-butoxy in ).

Anti-Inflammatory Activity:

• Compound 5-(3-Hydroxypropyl)-2-methoxyphenol (from C.
• Lignan derivatives (e.g., dihydrobenzofuran analogs in ) exhibited similar anti-inflammatory effects but required higher concentrations for efficacy .

Insecticidal Activity:

• 4-(3-(tert-Butoxy)-2-hydroxypropyl)-2-methoxyphenol demonstrated significant toxicity against Spodoptera frugiperda (Sf9) cells, with in silico studies predicting binding to insecticidal targets like acetylcholinesterase .

Antiviral Activity:

• None of the hydroxypropyl-substituted methoxyphenols or benzofuran derivatives from Clematis delavayi or Solanum nigrum exhibited anti-RSV or anti-HSV-1 activity .

Physicochemical Properties

Property	5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol	5-(3-Hydroxypropyl)-2-methoxyphenol	4-(5-(3-Hydroxypropyl)-7-methoxybenzofuran-2-yl)-2-methoxyphenol
Water Solubility	Moderate (predicted)	Low	Very low (due to benzofuran core)
LogP (Octanol-Water)	~1.2 (estimated)	1.85	3.12
Hydrogen Bond Donors	3	2	3

Key Observations:

• Increased hydrophobicity in benzofuran-containing analogs (higher LogP) limits bioavailability compared to simpler methoxyphenols.
• The amino group in the target compound may enhance solubility relative to analogs like .

Biological Activity

5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol, also known as a phenolic compound, has garnered attention for its diverse biological activities. This article delves into its biological properties, mechanisms of action, and potential applications in various fields.

Chemical Structure and Properties

The compound features a unique structure characterized by:

• Methoxy group : Enhances solubility and reactivity.
• Hydroxyl group : Contributes to antioxidant properties.
• Aminomethyl group : Increases interaction potential with biological targets.

Its molecular formula is $C_{10}H_{15}NO_3$ with a molecular weight of approximately 225.27 g/mol .

The biological activity of 5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol is primarily attributed to its ability to:

• Act as an Antioxidant : The phenolic hydroxyl group can donate hydrogen atoms, neutralizing free radicals and reducing oxidative stress in biological systems.
• Modulate Enzyme Activity : It interacts with enzymes and receptors, influencing cellular signaling pathways related to inflammation and cell proliferation.
• Bind to Molecular Targets : The compound forms hydrogen bonds with proteins or enzymes, potentially altering their activity and modifying cellular pathways involved in disease processes.

Antimicrobial Activity

Research indicates that 5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol exhibits significant antimicrobial properties. It has been tested against various microorganisms, demonstrating effectiveness against both Gram-positive and Gram-negative bacteria.

Microorganism	Minimum Inhibitory Concentration (MIC)
Pseudomonas aeruginosa	0.21 μM
Escherichia coli	0.21 μM
Candida albicans	0.83 μM

The compound shows promising results in inhibiting the growth of clinical strains, suggesting its potential as a therapeutic agent in treating infections .

Anti-inflammatory Properties

Studies have suggested that this compound may also possess anti-inflammatory effects. It is believed to modulate inflammatory pathways, potentially offering therapeutic benefits in conditions characterized by excessive inflammation .

Case Studies

• Antimicrobial Efficacy :
  A study evaluated the antimicrobial activity of 5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol against various pathogens. The results indicated that the compound effectively inhibited the growth of both Gram-negative and Gram-positive bacteria, with a particularly low MIC against Pseudomonas aeruginosa and Escherichia coli.
• Cell Line Studies :
  In vitro studies using human epidermal keratinocytes (HaCat) and normal murine fibroblasts (BALB/c 3T3) demonstrated that the compound had varying toxicity levels. The HaCat cell line showed higher sensitivity to the compound, indicating its potential application in dermatological therapies .

Q & A

Q. What are the key considerations in designing a synthesis route for 5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol?

• Methodological Answer : Synthesis routes should prioritize regioselectivity and functional group compatibility. For example, the use of [3,3]-sigmatropic rearrangement strategies (as demonstrated in the synthesis of structurally related phenolic derivatives) can enhance yield and purity. Reaction conditions (e.g., solvent polarity, temperature) must be optimized to avoid side reactions, such as unwanted oxidation of the methoxy or hydroxypropyl groups. Purification via column chromatography or recrystallization, followed by validation using NMR and mass spectrometry, is critical . For intermediates involving amine groups, nitrosation protocols (e.g., sodium nitrite in acidic ethanol) may require strict temperature control to prevent decomposition .

Q. Which spectroscopic techniques are essential for characterizing 5-{[(3-Hydroxypropyl)amino]methyl}-2-methoxyphenol?

• Methodological Answer : A combination of $^1$H/$^13$C NMR, high-resolution mass spectrometry (HRMS), and IR spectroscopy is recommended. NMR can confirm the positions of the methoxy, hydroxypropyl, and amine groups by analyzing coupling constants and chemical shifts (e.g., δ 3.3–3.7 ppm for methylene groups adjacent to amines). HRMS validates molecular weight and isotopic patterns, while IR identifies functional groups like O–H (broad ~3200 cm$^{-1}$) and C–N stretches (~1250 cm$^{-1}$). Cross-referencing with computational models (e.g., DFT-based NMR predictions) enhances accuracy .

Q. How can researchers assess the stability of this compound under varying experimental conditions?

• Methodological Answer : Stability studies should include:

• Thermal stability : Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to identify decomposition temperatures.
• pH sensitivity : Incubate the compound in buffers (pH 2–12) and monitor degradation via HPLC or UV-Vis spectroscopy.
• Light sensitivity : Expose to UV/visible light and track changes using spectroscopic methods.
  Structural analogs with methoxy and amino groups often show sensitivity to acidic conditions, necessitating inert atmospheres or stabilizers like antioxidants .

Advanced Research Questions

Q. How should researchers resolve contradictions in spectroscopic data during characterization?

• Methodological Answer : Contradictions (e.g., unexpected NMR splitting patterns) may arise from dynamic processes like tautomerism or solvent interactions. Strategies include:

• Variable-temperature NMR : To detect conformational changes (e.g., hindered rotation of the hydroxypropyl group).
• Deuterium exchange experiments : Identify labile protons (e.g., –NH or –OH).
• 2D NMR techniques (COSY, HSQC): Clarify connectivity in crowded spectra.
  Discrepancies in mass spectra (e.g., unexpected adducts) require collision-induced dissociation (CID) studies to confirm fragmentation pathways .

Q. What methodological approaches are recommended for studying the environmental fate of this compound?

• Methodological Answer : Follow frameworks like Project INCHEMBIOL, which combines:

• Laboratory studies : Measure octanol-water partition coefficients ($LogP$) and hydrolysis rates to predict environmental persistence.
• Ecotoxicology assays : Assess acute/chronic toxicity in model organisms (e.g., Daphnia magna).
• Field monitoring : Use LC-MS/MS to detect residues in water/soil samples.
  Long-term studies (5+ years) are advised to evaluate bioaccumulation and transformation products .

Q. How can structure-activity relationship (SAR) studies be optimized for derivatives of this compound?

• Methodological Answer : SAR analysis should systematically modify functional groups (e.g., replacing methoxy with ethoxy or varying the hydroxypropyl chain length). Key steps:

• Synthetic diversification : Use reductive amination or alkylation to generate analogs.
• Biological testing : Screen for activity (e.g., antimicrobial, antioxidant) using standardized assays (e.g., DPPH for radical scavenging).
• Computational modeling : Molecular docking or QSAR to predict binding affinities.
  Evidence from similar phenolic compounds shows that aminoalkyl substituents enhance solubility and target interaction .

Q. What strategies improve reaction yield in large-scale synthesis?

• Methodological Answer : Yield optimization requires:

• Catalyst screening : Transition metals (e.g., Pd/C for hydrogenation) or organocatalysts for stereoselective steps.
• Flow chemistry : Enhances mixing and heat transfer for exothermic reactions.
• In situ monitoring : Use FTIR or Raman spectroscopy to track reaction progress and adjust conditions dynamically.
  Pilot-scale trials should validate scalability, with purity benchmarks ≥95% by HPLC .

Q. How can safety risks be mitigated during experimental handling?

• Methodological Answer : Based on GHS classifications (Category 2 skin/eye irritant):

• Engineering controls : Use fume hoods for reactions releasing volatile intermediates.
• PPE : Nitrile gloves, goggles, and lab coats.
• Spill management : Neutralize acidic/basic residues before disposal.
  Pre-experiment risk assessments should address flammability (e.g., methanol as a solvent) and incompatibilities (e.g., strong oxidizers) .